5-(5-methyl-1H-pyrazol-3-yl)-3-[4-(trifluoromethoxy)phenyl]-1,2,4-oxadiazole

• Molecular Formula: C13H9F3N4O2
• Molecular Weight: 310.23 g/mol
• IUPAC Name: 5-(5-methyl-1H-pyrazol-3-yl)-3-[4-(trifluoromethoxy)phenyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C13H9F3N4O2/c1-7-6-10(19-18-7)12-17-11(20-22-12)8-2-4-9(5-3-8)21-13(14,15)16/h2-6H,1H3,(H,18,19)
• InChI Key: PSPUWRAJAHKTMS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1)C2=NC(=NO2)C3=CC=C(C=C3)OC(F)(F)F

Description

5-(5-methyl-1H-pyrazol-3-yl)-3-[4-(trifluoromethoxy)phenyl]-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C13H9F3N4O2 and its molecular weight is 310.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mechanically stirred solution of 5-methyl-1H-pyrazole-3-carboxylic acid (15.3 g, 0.121 mol) in dry DMF (600 mL) was added EDCl (23.3 g, 0.121 mol), HOBT (16.4 g, 0.121 mol) and N′-hydroxy-4-(trifluoromethoxy)benzenecarboximidamide (26.7 g, 0.121 mol). The mixture was stirred at rt for 2 h, and then warmed to 140° C. and stirred for further 5 h. After being cooled to rt, the mixture was diluted with water (2 L) and extracted with ethyl acetate.